Cas no 583887-42-7 (2,5-Hexanedione, 3-(3-fluorophenyl)-)

• Product Name: 2,5-Hexanedione, 3-(3-fluorophenyl)-
• CAS No: 583887-42-7
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 342248
• PubChem ID: 11401522
• Update Time: 2025-04-19

2,5-Hexanedione, 3-(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Hexanedione, 3-(3-fluorophenyl)-
• 3-(3-fluorophenyl)hexane-2,5-dione
• 583887-42-7
• DTXSID40464728

• Inchi： 1S/C12H13FO2/c1-8(14)6-12(9(2)15)10-4-3-5-11(13)7-10/h3-5,7,12H,6H2,1-2H3
• InChI Key： FVFLVPSNDWLKAR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C(C)=O)CC(C)=O

Computed Properties

• Exact Mass: 208.08999
• Monoisotopic Mass: 208.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14